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Compound of Interest

Compound Name: Formamide-d2

Cat. No.: B1490776

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough overview of the safety precautions and handling
procedures for Formamide-d2. Given that the primary hazards of a deuterated compound are
determined by the inherent toxicity of the parent molecule, this document draws upon the
extensive safety data available for Formamide (CAS 75-12-7). The isotopic substitution of
hydrogen with deuterium does not significantly alter the chemical reactivity or the toxicological
profile in the context of handling and personal protection.

Hazard Identification and Classification

Formamide-d2, like its non-deuterated counterpart, is classified as a hazardous substance. It
is crucial to understand its potential health effects to ensure safe handling in a laboratory
setting.

GHS Hazard Statements:
o H351: Suspected of causing cancer.[1]
o H360FD: May damage fertility. May damage the unborn child.[1]

e H373: May cause damage to organs (specifically the blood and cardiovascular system)
through prolonged or repeated exposure if swallowed.[1]

Primary Routes of Exposure:
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 Inhalation: Vapors can be inhaled, potentially causing irritation to the respiratory tract and
systemic effects.

» Skin Contact: Can be absorbed through the skin, which may lead to systemic toxicity. It is
also a moderate skin irritant.[2]

e Eye Contact: Can cause serious eye irritation.
e Ingestion: Harmful if swallowed.

Quantitative Toxicity Data

The following tables summarize the available acute toxicity data for Formamide. This data is
essential for risk assessment in the laboratory.

Table 1: Acute Toxicity Data for Formamide

Route of Exposure  Species Value Reference
Oral LD50 Rat 5325 - 5577 mg/kg [3]

Oral LD50 Mouse 3150 mg/kg [31[4]
Dermal LD50 Rabbit 17,000 mg/kg [3]
Inhalation LC50 Rat >21 mg/L (4 hours) [51[6]

Physical and Chemical Properties

Understanding the physical and chemical properties of Formamide-d2 is critical for safe
storage and handling. The properties are expected to be very similar to non-deuterated
formamide.

Table 2: Physical and Chemical Properties of Formamide
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Property Value Reference
Appearance Colorless, viscous liquid [7]

Odor Faint ammonia-like [718]
Boiling Point 210 °C (decomposes) [41[8]
Melting Point 2-3°C

Flash Point 175 °C

Vapor Pressure 0.08 mbar @ 20 °C

Vapor Density 1.56 (heavier than air) [71[8]
Specific Gravity 1.133

Solubility Miscible with water 9]

Experimental Protocols: Safe Handling Procedures

Adherence to strict experimental protocols is paramount when working with Formamide-d2.
The following is a generalized protocol for handling this substance in a laboratory setting.

4.1. Engineering Controls

e Fume Hood: All work with Formamide-d2 must be conducted in a certified chemical fume
hood to minimize inhalation exposure.

« Ventilation: Ensure adequate general laboratory ventilation.
4.2. Personal Protective Equipment (PPE)

o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Always inspect
gloves for integrity before use.

o Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn when
there is a significant risk of splashing.

o Lab Coat: A buttoned, full-length lab coat must be worn.
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» Respiratory Protection: If working outside of a fume hood or if there is a potential for
significant aerosol generation, a NIOSH-approved respirator with an appropriate organic
vapor cartridge is required.

4.3. Handling and Storage
e Avoid Contact: Avoid direct contact with skin, eyes, and clothing.

o Hygroscopic: Formamide-d2 is hygroscopic and will absorb moisture from the air. Store in a
tightly sealed container in a cool, dry, and well-ventilated area.

e Incompatibilities: Keep away from strong oxidizing agents, acids, and bases.[4]

o Container Labeling: Ensure all containers are clearly labeled with the chemical name and
associated hazards.

4.4. Spill and Emergency Procedures

o Small Spills: For small spills within a chemical fume hood, absorb the material with an inert
absorbent (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste
disposal.

o Large Spills: Evacuate the area and contact the appropriate emergency response team.

o First Aid - Inhalation: Move the individual to fresh air. If breathing is difficult, administer
oxygen. Seek immediate medical attention.

o First Aid - Skin Contact: Immediately flush the affected area with copious amounts of water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

e First Aid - Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

e First Aid - Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate
medical attention.

Visualization of Safe Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of Formamide-d2,
from preparation to disposal.
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Safe handling workflow for Formamide-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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